Cas no 23056-47-5 (2-bromo-4-methyl-5-nitro-pyridine)

2-Bromo-4-methyl-5-nitropyridine is a halogenated nitro-substituted pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—a bromine atom at the 2-position and a nitro group at the 5-position—make it a versatile intermediate for nucleophilic substitution reactions, cross-coupling reactions, and further functionalization. The methyl group at the 4-position enhances stability while allowing for selective modifications. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and specialty chemicals due to its reactivity and well-defined substitution pattern. High purity grades ensure consistent performance in synthetic applications, making it a reliable building block for complex molecular architectures.
2-bromo-4-methyl-5-nitro-pyridine structure
23056-47-5 structure
Product Name:2-bromo-4-methyl-5-nitro-pyridine
CAS No:23056-47-5
MF:C6H5BrN2O2
MW:217.020100355148
MDL:MFCD03095066
CID:52217
PubChem ID:345873
Update Time:2025-06-09

2-bromo-4-methyl-5-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-methyl-5-nitropyridine
    • 2-Bromo-5-nitro-4-picoline
    • 5-bromo-4-methyl-2-nitropyridine
    • 2-bromo-5-nitro-4-methylpyridine
    • 6-bromo-3-nitro-4-picoline
    • 2-Bromo-4-Methyl-5-Nitro pyridine
    • PYRIDINE, 2-BROMO-4-METHYL-5-NITRO-
    • 2-bromo-4-methyl-5-nitro-pyridine
    • 2-Bromo-5-nitro-4-picoline (2-Bromo-4-methyl-5-nitropyridine)
    • NSC403724
    • PubChem1182
    • KSC550O8D
    • bromo-4-methyl-5-nitropyridine
    • OSYUAHGEDKTDOX-UHFFFAOYSA-N
    • 2-bromo
    • NSC-403724
    • PB14313
    • 2-bromo-5-nitro-4-methyl pyridine
    • NSC 403724
    • DTXSID00323367
    • AC-23212
    • 23056-47-5
    • AM20050974
    • BCP27558
    • SY008259
    • MFCD03095066
    • AKOS005137879
    • SCHEMBL2107234
    • B5062
    • 2-bromanyl-4-methyl-5-nitro-pyridine
    • A816534
    • 2-bromo-4-methyl-5-nitropyridine;6-BROMO-3-NITRO-4-PICOLINE
    • GS-6776
    • W-206805
    • EN300-96368
    • Ganirelix Impurity D (Monoacetyl Ganirelix)
    • FT-0638288
    • CS-D0233
    • DB-010102
    • DTXCID40274485
    • MDL： MFCD03095066
    • Inchi： 1S/C6H5BrN2O2/c1-4-2-6(7)8-3-5(4)9(10)11/h2-3H,1H3
    • InChI Key： OSYUAHGEDKTDOX-UHFFFAOYSA-N
    • SMILES： BrC1=CC(C)=C(C=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 215.95300
  • Monoisotopic Mass: 215.953
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 58.7

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.709
  • Melting Point: 63.0 to 67.0 deg-C
  • Boiling Point: 294.2℃ at 760 mmHg
  • Flash Point: 131.8 °C
  • Refractive Index: 1.599
  • PSA: 58.71000
  • LogP: 2.58390

2-bromo-4-methyl-5-nitro-pyridine Security Information

2-bromo-4-methyl-5-nitro-pyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-bromo-4-methyl-5-nitro-pyridine Pricemore >>

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Alichem
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2-Bromo-4-methyl-5-nitropyridine
 23056-47-5 97%
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AstaTech
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 23056-47-5 97%
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AstaTech
54810-100/G
6-BROMO-3-NITRO-4-PICOLINE
 23056-47-5 97%
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 $140 2023-09-17
AstaTech
54810-500/G
6-BROMO-3-NITRO-4-PICOLINE
 23056-47-5 97%
500/G
 $POA 2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2-bromo-4-methyl-5-nitro-pyridine
 23056-47-5 98%
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2-bromo-4-methyl-5-nitro-pyridine Production Method

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